5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole

• IUPAC Name: 5-[1-(2,6-difluorophenyl)sulfonylazetidin-3-yl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C15H11F2N3O3S2/c16-10-3-1-4-11(17)13(10)25(21,22)20-7-9(8-20)15-18-14(19-23-15)12-5-2-6-24-12/h1-6,9H,7-8H2
• InChI Key: RCHTVNDALNCWLO-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1S(=O)(=O)C2=C(C=CC=C2F)F)C3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C15H11F2N3O3S2
• Molecular Weight: 383.4 g/mol

Description

5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C15H11F2N3O3S2 and its molecular weight is 383.39. The purity is usually 95%.
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Scientific Research Applications

Spectral-Luminescent Properties

• Research has explored the spectral-luminescent properties of related 1,3,4-oxadiazoles. For example, a study by Mikhailov et al. (2018) investigated 2-(2,6-Difluorophenyl)-5-phenyl-[2-acetyl(benzoyl)oxyphenyl]-1,3,4-oxadiazoles, which showed significant spectral-luminescent properties. This suggests potential applications in materials science, particularly in fields requiring specific light absorption or emission characteristics Mikhailov et al., 2018.

Anticancer Properties

• A study by Adimule et al. (2014) on similar compounds revealed that derivatives of 1,3,4-oxadiazoles containing a 5-phenyl thiophene moiety exhibited notable anticancer properties. This indicates potential therapeutic applications of related compounds in oncology Adimule et al., 2014.

Biological Activity

• Research by Khalid et al. (2016) on 1,3,4-oxadiazole bearing compounds, including those with a piperidin-1-ylsulfonyl benzyl sulfide group, demonstrated biological activities like inhibition of butyrylcholinesterase (BChE). This points towards potential applications in treating neurodegenerative diseases or as tools in biochemical research Khalid et al., 2016.

Antimicrobial Activity

• A study by Shah et al. (2014) on azetidin-2-one based phenyl sulfonyl pyrazoline derivatives showed antimicrobial activity. Similar structures in 5-(1-((2,6-Difluorophenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-yl)-1,2,4-oxadiazole could suggest its potential in developing new antimicrobial agents Shah et al., 2014.

Photoluminescence Properties

• Another study by Mikhailov et al. (2018) on luminescence properties of related 1,3,4-oxadiazoles highlighted their strong luminescence in the ultraviolet region. This underscores the potential of these compounds in optical applications and materials science Mikhailov et al., 2018.